Cas no 1346603-12-0 (rac Styrene-d5 Oxide)

rac Styrene-d5 Oxide Chemical and Physical Properties
Names and Identifiers
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- 2-(2,3,4,5,6-Pentadeuteriophenyl)oxirane
- rac Styrene-d5 Oxide
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- Inchi: 1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2/i1D,2D,3D,4D,5D
- InChI Key: AWMVMTVKBNGEAK-RALIUCGRSA-N
- SMILES: O1CC1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 94.7
- XLogP3: 1.6
- Topological Polar Surface Area: 12.5
rac Styrene-d5 Oxide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | S687797-100mg |
rac Styrene-d5 Oxide |
1346603-12-0 | 100mg |
$ 800.00 | 2023-09-06 | ||
TRC | S687797-250mg |
rac Styrene-d5 Oxide |
1346603-12-0 | 250mg |
$1918.00 | 2023-05-17 | ||
TRC | S687797-25mg |
rac Styrene-d5 Oxide |
1346603-12-0 | 25mg |
$253.00 | 2023-05-17 |
rac Styrene-d5 Oxide Related Literature
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Hong Xu,Ke Ni,Xiaokun Li,Guangzong Fang,Guohong Fan RSC Adv., 2017,7, 51403-51410
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Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
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3. Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters†Yoshitake Nishiyama,Takamitsu Hosoya,Suguru Yoshida Chem. Commun., 2020,56, 5771-5774
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D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
Additional information on rac Styrene-d5 Oxide
Professional Introduction to Racemic Styrene-d5 Oxide (CAS No. 1346603-12-0)
Racemic Styrene-d5 Oxide, identified by the chemical abstracts service number CAS No. 1346603-12-0, is a specialized isotope-labeled compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, which is a deuterated derivative of racemic styrene oxide, serves as a valuable tool in various analytical and synthetic applications. The introduction of deuterium atoms into the molecular structure not only enhances the compound's stability but also provides a means for distinguishing it from its non-deuterated counterparts through techniques such as nuclear magnetic resonance (NMR) spectroscopy.
The racemic form of styrene oxide refers to a mixture containing equal amounts of the two enantiomers, which are mirror images of each other. This chiral mixture is particularly useful in studying the stereochemistry of chemical reactions and biological processes. The deuterated version, Racemic Styrene-d5 Oxide, allows researchers to perform detailed mechanistic studies without interference from natural isotopes, thereby providing clearer insights into reaction pathways and intermediates.
In recent years, the demand for high-purity isotope-labeled compounds has increased significantly due to their applications in drug development and environmental monitoring. Racemic Styrene-d5 Oxide is particularly valuable in pharmaceutical research, where it is used as an intermediate in the synthesis of various therapeutic agents. Its deuterated nature helps in studying metabolic pathways and drug interactions more accurately, which is crucial for optimizing drug efficacy and safety.
The compound's unique properties make it an excellent candidate for use in chromatographic techniques, such as gas chromatography-mass spectrometry (GC-MS). The presence of deuterium atoms enhances the compound's detectability and resolution, allowing for more precise identification and quantification of analytes in complex mixtures. This capability is particularly important in pharmaceutical quality control and environmental analysis, where trace levels of specific compounds need to be accurately measured.
Recent advancements in NMR spectroscopy have further highlighted the utility of Racemic Styrene-d5 Oxide. High-resolution NMR techniques enable researchers to obtain detailed structural information about this compound, which can be used to refine synthetic routes and improve product purity. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and repeated use in multiple experiments, reducing costs and improving research efficiency.
The applications of Racemic Styrene-d5 Oxide extend beyond basic research. In industrial settings, this compound is used as a reference standard in analytical laboratories, ensuring consistency and accuracy in chemical analyses. Its role in developing new analytical methods and improving existing ones underscores its importance in advancing scientific knowledge and technological innovation.
The synthesis of Racemic Styrene-d5 Oxide involves careful selection of starting materials and optimization of reaction conditions to achieve high yields and purity. Researchers often employ catalytic methods to facilitate the introduction of deuterium atoms into the styrene oxide backbone. These catalytic processes are designed to minimize side reactions and maximize the incorporation of deuterium atoms, ensuring that the final product meets stringent quality standards.
The environmental impact of using Racemic Styrene-d5 Oxide is another area of consideration. As an isotope-labeled compound, it does not pose significant environmental hazards due to its stable nature. However, proper handling and disposal procedures must be followed to prevent any unintended release into the environment. Regulatory agencies provide guidelines for the safe use and disposal of such compounds, ensuring that they do not contribute to environmental pollution.
In conclusion, Racemic Styrene-d5 Oxide (CAS No. 1346603-12-0) is a versatile and valuable compound with numerous applications in chemical research, pharmaceutical development, and environmental analysis. Its unique properties, including its deuterated structure and chiral nature, make it an indispensable tool for researchers seeking precise analytical data and detailed mechanistic insights. As scientific understanding continues to evolve, the importance of compounds like Racemic Styrene-d5 Oxide will only continue to grow, driving innovation across multiple disciplines.
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